Cas no 30066-26-3 (3-amino-3-phenylpropanamide hydrochloride)

• Product Name: 3-amino-3-phenylpropanamide hydrochloride
• CAS No: 30066-26-3
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5165495
• Update Time: 2026-03-04

3-amino-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-phenylpropanamide hydrochloride

• Inchi： 1S/C9H12N2O.ClH/c10-8(6-9(11)12)7-4-2-1-3-5-7;/h1-5,8H,6,10H2,(H2,11,12);1H
• InChI Key： ACPHHKOHQJYZRF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)CC(=O)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-phenylpropanamide hydrochloride

Recent Advances in the Study of 3-Amino-3-phenylpropanamide Hydrochloride (CAS: 30066-26-3)

3-Amino-3-phenylpropanamide hydrochloride (CAS: 30066-26-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 3-amino-3-phenylpropanamide hydrochloride via a modified reductive amination pathway. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The study also investigated the compound's stability under various pH conditions, revealing its robustness in acidic environments, which is crucial for oral drug formulations.

In another groundbreaking study, 3-amino-3-phenylpropanamide hydrochloride was evaluated as a precursor for the development of gamma-aminobutyric acid (GABA) receptor modulators. The compound's structural similarity to GABA allowed researchers to design analogs with enhanced binding affinity and selectivity. Preliminary in vitro assays demonstrated promising activity at GABA_A receptors, suggesting potential applications in treating neurological disorders such as epilepsy and anxiety.

Further research has explored the compound's role in peptide synthesis. A team from the University of Cambridge reported its use as a key intermediate in the solid-phase synthesis of peptidomimetics. The study emphasized the compound's versatility in introducing phenylalanine-like motifs into peptide chains, which could improve the pharmacokinetic properties of peptide-based drugs. This finding opens new avenues for the design of bioactive peptides with enhanced stability and bioavailability.

Recent computational studies have also shed light on the molecular interactions of 3-amino-3-phenylpropanamide hydrochloride with biological targets. Molecular docking simulations revealed favorable binding energies with several enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These findings are supported by in vivo studies in murine models, where the compound exhibited significant reduction in pro-inflammatory cytokines.

Despite these advancements, challenges remain in the clinical translation of 3-amino-3-phenylpropanamide hydrochloride derivatives. Issues such as metabolic stability and off-target effects need to be addressed in future studies. However, the compound's structural flexibility and demonstrated bioactivity make it a promising scaffold for further drug discovery efforts.

In conclusion, recent research on 3-amino-3-phenylpropanamide hydrochloride (CAS: 30066-26-3) underscores its potential as a versatile building block in medicinal chemistry. From its optimized synthesis to its applications in GABA modulation and peptide design, this compound continues to attract attention in the pharmaceutical industry. Future studies should focus on addressing the translational challenges to unlock its full therapeutic potential.